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Compound of Interest

Compound Name: 2-Amino-6-methoxybenzonitrile

Cat. No.: B073248

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety
Data Sheet (MSDS) information for 2-Amino-6-methoxybenzonitrile (CAS No: 1591-37-3).
The information is intended to support researchers, scientists, and drug development
professionals in the safe handling and use of this compound in a laboratory setting.

Hazard Identification and Classification

2-Amino-6-methoxybenzonitrile is classified as a hazardous substance. The primary hazards
are related to acute toxicity (oral, dermal, and inhalation), skin irritation, and serious eye
irritation. It may also cause respiratory irritation.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation
Pictograms:
waalt text

Signal Word: Warning

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Amino-6-methoxybenzonitrile is
crucial for safe handling and storage.

Table 2: Physical and Chemical Properties
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Property

Value

Molecular Formula

CsHsN20[1]

Molecular Weight 148.16 g/mol [1]
Appearance Brown solid[2]

Melting Point 141 °C[3]

Boiling Point 339.4 °C at 760 mmHg|[3][4]
Flash Point 159.1 °C[3]

Density 1.17 g/lcm3[3]

Vapor Pressure

9.22E-05 mmHg at 25°C[3]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure

laboratory safety.

Handling

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[2][5][6] Ensure eyewash stations and safety showers are readily accessible.

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. Avoid

prolonged or repeated skin contact.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an appropriate cartridge.

» Hygiene Practices: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in

the laboratory.
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Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6]
» Keep away from incompatible materials such as strong oxidizing agents.
e Store in a dark place, under an inert atmosphere at room temperature.[3]

Emergency Procedures
First Aid Measures

Table 3: First Aid Procedures

Exposure Route First Aid Instructions

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[6]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact . L
clothing and shoes.[6] If skin irritation occurs,

get medical advice/attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids. Get medical attention

immediately.[6]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . .
mouth with water. Call a physician or poison

control center immediately.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.
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» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Experimental Protocols for Safety Assessment

While specific toxicological studies for 2-Amino-6-methoxybenzonitrile are not readily
available in the public domain, the following sections describe the standard methodologies that
would be employed to assess its safety profile according to internationally recognized
guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD).

Acute Oral Toxicity (OECD Guideline 423)

This method provides information on the health hazards likely to arise from a single oral
exposure to a substance.

Test Animals: Typically, rats or mice of a single sex are used.

o Dosage: A single dose of the substance is administered by gavage. The starting dose is
selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight).

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for up to 14 days.

o Endpoint: The test allows for the determination of the acute oral LD50 (the dose that is lethal
to 50% of the test animals) and the GHS classification for acute oral toxicity.

Skin Irritation/Corrosion (OECD Guideline 404)

This test determines the potential of a substance to cause reversible or irreversible skin
damage.

o Test Animals: Albino rabbits are typically used.
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o Application: A small amount of the test substance (0.5 g or 0.5 mL) is applied to a shaved
patch of skin and covered with a gauze patch for a specified duration (typically 4 hours).

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

e Scoring: The severity of the skin reactions is scored according to a standardized scale. The
mean scores are used to classify the substance's skin irritation potential.

Serious Eye Damage/Eye Irritation (OECD Guideline 405)

This method assesses the potential of a substance to cause damage to the eye.
o Test Animals: Albino rabbits are the recommended species.

o Application: A single dose of the test substance (0.1 mL or 0.1 g) is instilled into the
conjunctival sac of one eye of the animal. The other eye serves as a control.

o Observation: The eyes are examined for corneal opacity, iritis, conjunctival redness, and
chemosis (swelling) at 1, 24, 48, and 72 hours after application.

e Scoring: The ocular lesions are scored, and the substance is classified based on the severity
and reversibility of the observed effects.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring the safe handling of 2-
Amino-6-methoxybenzonitrile in a research environment, from initial assessment to
emergency response.
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Caption: Logical workflow for the safe handling of chemical compounds.
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Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Waste materials should be handled by a licensed waste disposal company. Do not
allow the product to enter drains or waterways.

Disclaimer: This document is intended as a guide and is not exhaustive. It is the responsibility
of the user to conduct a thorough risk assessment before handling this chemical. Always refer
to the most current Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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